Cas no 363179-58-2 (Benzene,1-fluoro-3-isothiocyanato-2-methyl-)

Benzene,1-fluoro-3-isothiocyanato-2-methyl- is a fluorinated aromatic compound featuring both isothiocyanate and methyl functional groups. Its unique structure combines the reactivity of the isothiocyanate group, which readily forms thiourea derivatives upon reaction with amines, with the electron-withdrawing effect of the fluorine substituent, enhancing its utility in nucleophilic substitution reactions. The methyl group at the 2-position contributes to steric effects, influencing regioselectivity in synthetic applications. This compound is particularly valuable in organic synthesis, serving as a versatile intermediate for pharmaceuticals, agrochemicals, and materials science. Its stability under controlled conditions and selective reactivity make it suitable for constructing complex molecular architectures with precision.

Benzene,1-fluoro-3-isothiocyanato-2-methyl- structure

363179-58-2 structure

Product Name:Benzene,1-fluoro-3-isothiocyanato-2-methyl-

CAS No:363179-58-2

MF:C₈H₆FNS

MW:167.203343868256

MDL:MFCD03093817

CID:297198

PubChem ID:2759032

Update Time:2025-07-02

Benzene,1-fluoro-3-isothiocyanato-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-fluoro-3-isothiocyanato-2-methyl-
- Benzene, 1-fluoro-3-isothiocyanato-2-methyl- (9CI)
- 1-Fluoro-3-isothiocyanato-2-methylbenzene
- 3-Fluoro-2-methylphenylisothiocyanate
- SCHEMBL2769195
- AKOS010900307
- SY079731
- FS-5464
- 3-Fluoro-2-methylphenyl isothiocyanate
- EN300-6770681
- FT-0691047
- 2-Methyl-3-fluorophenyl Isothiocyanate
- 2-methyl-3-fluorophenylisothiocyanate
- DTXSID00374612
- MFCD03093817
- YZQYVLUFNMYFLM-UHFFFAOYSA-N
- 363179-58-2
- DB-273886
- BENZENE, 1-FLUORO-3-ISOTHIOCYANATO-2-METHYL-
- MDL： MFCD03093817
- Inchi： 1S/C8H6FNS/c1-6-7(9)3-2-4-8(6)10-5-11/h2-4H,1H3
- InChI Key： YZQYVLUFNMYFLM-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC=C(C=1C)F

Computed Properties

Exact Mass: 167.02058
Monoisotopic Mass: 167.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 44.4Å²

Experimental Properties

PSA: 12.36

Benzene,1-fluoro-3-isothiocyanato-2-methyl- Pricemore >>

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